Cas no 103151-23-1 (2-Methyl-2-(3-nitrophenyl)propanamide)

• Product Name: 2-Methyl-2-(3-nitrophenyl)propanamide
• CAS No: 103151-23-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 1038860
• PubChem ID: 67105968
• Update Time: 2025-10-23

2-Methyl-2-(3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(3-nitrophenyl)propanamide
• 2-Methyl-2-(3-nitrophenyl)propamide
• SCHEMBL1644927
• A896605
• DTXSID80736431
• SB77883
• 103151-23-1
• KUNWLVWLBVXLTQ-UHFFFAOYSA-N

• MDL： MFCD22493456
• Inchi： 1S/C10H12N2O3/c1-10(2,9(11)13)7-4-3-5-8(6-7)12(14)15/h3-6H,1-2H3,(H2,11,13)
• InChI Key： KUNWLVWLBVXLTQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-Methyl-2-(3-nitrophenyl)propanamide

Comprehensive Guide to 2-Methyl-2-(3-nitrophenyl)propanamide (CAS No. 103151-23-1): Properties, Applications, and Market Insights

2-Methyl-2-(3-nitrophenyl)propanamide (CAS No. 103151-23-1) is a specialized organic compound with a unique molecular structure that combines a nitrophenyl group with a propanamide backbone. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of the nitro group and the amide functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules.

One of the most frequently asked questions about 2-Methyl-2-(3-nitrophenyl)propanamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, while being less soluble in water. Its stability is influenced by factors like pH, temperature, and exposure to light, which are critical considerations for storage and handling. Researchers often inquire about its melting point and boiling point, which are essential for process optimization in industrial applications.

The synthetic pathways for 2-Methyl-2-(3-nitrophenyl)propanamide are another area of interest. Common methods involve the reaction of 3-nitrophenylacetic acid with isobutyramide in the presence of coupling agents. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the use of hazardous reagents and improving yields. These innovations align with the growing demand for eco-friendly chemical processes, a hot topic in the chemical industry.

In the pharmaceutical sector, 2-Methyl-2-(3-nitrophenyl)propanamide is explored as a potential intermediate for drug discovery. Its nitrophenyl moiety is particularly valuable in designing compounds with bioactive properties, such as antimicrobial or anti-inflammatory effects. Researchers are also investigating its role in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in modern medicine.

Beyond pharmaceuticals, 2-Methyl-2-(3-nitrophenyl)propanamide finds use in agrochemical formulations. Its derivatives have shown promise as pesticide intermediates, contributing to the development of new crop protection agents. With the global push toward sustainable agriculture, the demand for innovative agrochemicals is rising, making this compound a subject of ongoing research. Farmers and agronomists often search for information on nitro-containing compounds and their efficacy in pest control.

The material science community has also taken an interest in 2-Methyl-2-(3-nitrophenyl)propanamide due to its potential in polymer modification. Incorporating this compound into polymer matrices can enhance properties like thermal stability and mechanical strength. Such applications are particularly relevant in industries requiring high-performance materials, such as aerospace and automotive engineering. Searches related to advanced materials and polymer additives often highlight the importance of nitro-functionalized compounds like this one.

Market trends indicate a steady growth in the demand for 2-Methyl-2-(3-nitrophenyl)propanamide, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of various industries. Pricing and availability are common queries among buyers, with regional variations influenced by factors like raw material costs and regulatory requirements. The compound's global market outlook is positive, with Asia-Pacific emerging as a key production hub.

Safety and regulatory compliance are critical aspects of working with 2-Methyl-2-(3-nitrophenyl)propanamide. While it is not classified as a hazardous substance under most jurisdictions, proper handling protocols should be followed to minimize risks. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) and storage conditions, which are frequently searched topics by laboratory personnel and industrial workers.

In conclusion, 2-Methyl-2-(3-nitrophenyl)propanamide (CAS No. 103151-23-1) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and material science, make it a valuable subject of research and development. As the scientific community continues to explore its capabilities, this compound is likely to remain a topic of interest in both academic and industrial settings.